![molecular formula C20H28N6O3 B2511082 8-(3,5-diethyl-1H-pyrazol-1-yl)-1-(3,3-dimethyl-2-oxobutyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione CAS No. 1014031-20-9](/img/structure/B2511082.png)
8-(3,5-diethyl-1H-pyrazol-1-yl)-1-(3,3-dimethyl-2-oxobutyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-(3,5-diethyl-1H-pyrazol-1-yl)-1-(3,3-dimethyl-2-oxobutyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H28N6O3 and its molecular weight is 400.483. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
Pyrazole and purine derivatives have been extensively studied for their potential medicinal applications. For example, synthesis efforts around pyrazole derivatives aim to discover new candidates with antineoplastic, anti-HIV-1, and antimicrobial activities. These compounds show promise in various therapeutic areas, including cancer treatment, HIV-1 inhibition, and bacterial infection control. The synthesis and biological evaluation of such derivatives highlight the potential of pyrazole and purine analogs in drug development and therapeutic intervention (Ashour et al., 2012).
Photovoltaic Applications
The exploration of novel electron-withdrawing groups based on pyran and pyrimidine derivatives demonstrates the interest in using such compounds for photovoltaic applications. The design and synthesis of small molecules incorporating these groups, aiming to achieve broad absorption ranges and high open-circuit voltages, underscore the potential of pyrazole and purine derivatives in enhancing the efficiency of photovoltaic devices. This research points to the broader applicability of these compounds in renewable energy technologies (Li et al., 2012).
Properties
IUPAC Name |
8-(3,5-diethylpyrazol-1-yl)-1-(3,3-dimethyl-2-oxobutyl)-3,7-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N6O3/c1-8-12-10-13(9-2)26(22-12)18-21-16-15(23(18)6)17(28)25(19(29)24(16)7)11-14(27)20(3,4)5/h10H,8-9,11H2,1-7H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHPVXHTWJVLYKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NN1C2=NC3=C(N2C)C(=O)N(C(=O)N3C)CC(=O)C(C)(C)C)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.